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Compound of Interest

Compound Name: Edgeworoside C

Cat. No.: B12378355 Get Quote

Edgeworoside C: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

Introduction
Edgeworoside C is a natural compound that has garnered interest within the scientific

community. This technical guide provides a concise summary of its core physicochemical

properties and the methodologies for its isolation, serving as a foundational resource for

researchers investigating this molecule.

Core Molecular Data
The fundamental molecular characteristics of Edgeworoside C are summarized below.

Property Value

Molecular Formula C₂₄H₂₀O₁₀

Molecular Weight 468.41 g/mol

CAS Number 126221-40-7

Experimental Protocols
Isolation of Edgeworoside C from Edgeworthia
chrysantha Lindl.
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A key method for obtaining pure Edgeworoside C is through its isolation from the stems and

barks of Edgeworthia chrysantha Lindl. High-Speed Counter-Current Chromatography

(HSCCC) has been successfully employed for this purpose.

1. Plant Material and Extraction:

The dried and powdered stems and barks of Edgeworthia chrysantha Lindl. are extracted

with a suitable solvent, such as methanol or ethanol, to create a crude extract.

The crude extract is then partitioned with n-butanol to obtain an n-butanol extract containing

Edgeworoside C.

2. High-Speed Counter-Current Chromatography (HSCCC) Protocol:

Solvent System: A two-phase solvent system is prepared with a composition of ethyl acetate-

ethanol-water at a volume ratio of 15:1:15 (v/v/v).

Procedure:

The upper and lower phases of the solvent system are separated after equilibration.

The HSCCC column is filled with the stationary phase (the upper phase).

The apparatus is rotated at a specific speed (e.g., 800 rpm), and the mobile phase (the

lower phase) is pumped through the column at a defined flow rate.

Once hydrodynamic equilibrium is reached, the n-butanol extract, dissolved in a small

volume of the biphasic solvent system, is injected into the column.

The effluent from the column outlet is continuously monitored by a UV detector.

Fractions are collected based on the resulting chromatogram.

Fractions containing Edgeworoside C are pooled and concentrated under reduced

pressure to yield the purified compound.

3. Purity Analysis:
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The purity of the isolated Edgeworoside C is determined using High-Performance Liquid

Chromatography (HPLC).

Logical Workflow for Isolation
The following diagram illustrates the general workflow for the isolation and purification of

Edgeworoside C.
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Caption: Workflow for the isolation of Edgeworoside C.

Biological Activity and Signaling Pathways
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Currently, there is a notable lack of specific, publicly available data on the detailed biological

activities and associated signaling pathways of purified Edgeworoside C. While it is suggested

for use in pharmacological experiments and activity screening, comprehensive studies detailing

its specific effects (e.g., anti-inflammatory, antioxidant, anticancer) and its mechanisms of

action are not readily found in the scientific literature. Further research is required to elucidate

the pharmacological profile of this compound.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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